3-(1-Nitrocyclopentyl)propionaldehyde

• Molecular Formula: C8H13NO3
• Molecular Weight: 171.19 g/mol
• IUPAC Name: 3-(1-nitrocyclopentyl)propanal
• InChI: InChI=1S/C8H13NO3/c10-7-3-6-8(9(11)12)4-1-2-5-8/h7H,1-6H2
• InChI Key: PNSAYTGWJPRUTD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CCC=O)[N+](=O)[O-]

Description

3-(1-Nitrocyclopentyl)propionaldehyde is a useful research compound. Its molecular formula is C8H13NO3 and its molecular weight is 171.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Condense nitrocyclopentane (prepared from bromocyclopentane and sodium nitrite) and acrolein in tetrahydrofuran in the presence of sodium hydride to obtain 3-(1-nitrocyclopentyl)propionaldehyde. Treat this aldehyde with p-toluenesulfonic acid in methanol and isolate 3-(1-nitrocylopentyl) propionaldehyde dimethyl acetal. Hydrogenate this compound with Raney nickel. Isolate 3-(1-aminocyclopentyl)propionaldehyde dimethylacetal and dissolve in aqueous acetone in the presence of p-toluenesulfonic acid and heat under reflux, followed by addition of toluene and azeotrope the mixture to give 1-azaspiro[4.4]-Δ1 -nonane.